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Compound of Interest

4-(Benzyloxy)-1-bromo-2-
Compound Name:
(trifluoromethyl)benzene

Cat. No.: B1344088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of the chemical
compound 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene. This information is critical for
a variety of applications in research and development, including stoichiometry in chemical
reactions, preparation of solutions with precise concentrations, and characterization in
analytical chemistry.

Molecular Composition and Weight

The molecular formula for 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene is
C14H10BrF30.[1][2] The molecular weight is derived from the sum of the atomic weights of its

constituent atoms.

Elemental Composition

The determination of the molecular weight is based on the atomic weights of each element
present in the molecule. The standard atomic weights for these elements are provided in the
table below.
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Atomic Weight (

Element Symbol Quantity g/mol )
Carbon C 14 12.011[3][4]
Hydrogen H 10 1.008[5][6][7]
Bromine Br 1 79.904[8][9][10]
Fluorine F 3 18.998[11]
Oxygen O 1 15.999[12]

Calculation of Molecular Weight

The molecular weight (MW) is calculated as follows:

MW = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic Weight of H)
+ (Number of Br atoms x Atomic Weight of Br) + (Number of F atoms x Atomic Weight of F) +
(Number of O atoms x Atomic Weight of O)

MW = (14 x 12.011) + (10 x 1.008) + (1 x 79.904) + (3 x 18.998) + (1 x 15.999)
MW = 168.154 + 10.080 + 79.904 + 56.994 + 15.999
Calculated Molecular Weight = 331.131 g/mol

This calculated value is consistent with the molecular weight of 331.13 g/mol found in chemical
supplier databases.[1][13]

Experimental Determination of Molecular Weight

The molecular weight of a compound like 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene can be experimentally determined using several analytical
techniques. The most common and accurate method is mass spectrometry.

Methodology: Mass Spectrometry

o Sample Preparation: A small amount of the compound is dissolved in a suitable volatile
solvent.
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 lonization: The sample is introduced into the mass spectrometer where it is vaporized and
ionized. Common ionization techniques for a molecule of this nature include Electron
lonization (EI) or Electrospray lonization (ESI).

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: The peak corresponding to the intact molecular ion (M+) or a
protonated/adducted molecule (e.g., [M+H]+) is identified to determine the molecular weight.
High-resolution mass spectrometry can provide a highly accurate mass measurement,
confirming the elemental composition.

Visualization

The following diagram illustrates the elemental components that constitute the 4-
(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene molecule.

Elemental Composition of 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene
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Caption: Elemental components of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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